molecular formula C14H13BrS B8548207 2-(2-Bromomethylphenylsulfanylmethyl)benzene CAS No. 166037-38-3

2-(2-Bromomethylphenylsulfanylmethyl)benzene

Cat. No.: B8548207
CAS No.: 166037-38-3
M. Wt: 293.22 g/mol
InChI Key: GHQBTCQUCXBVTB-UHFFFAOYSA-N
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Description

2-(2-Bromomethylphenylsulfanylmethyl)benzene is a useful research compound. Its molecular formula is C14H13BrS and its molecular weight is 293.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

166037-38-3

Molecular Formula

C14H13BrS

Molecular Weight

293.22 g/mol

IUPAC Name

1-benzylsulfanyl-2-(bromomethyl)benzene

InChI

InChI=1S/C14H13BrS/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12/h1-9H,10-11H2

InChI Key

GHQBTCQUCXBVTB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=CC=CC=C2CBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of (2-Benzylsulfanyl)methanol 4 (120 mg, 0.522 mmol) in anhydrous Et2O was cooled to 4° C. A solution of PBr3 (49 μL, 0.52 mmol) in anhydrous Et2O was added dropwise, keeping the temperature below 10° C. The reaction was allowed to warm to ambient temperature and stirred for one hour. The reaction was filtered through silica gel (2.0 g) and washed with Et2O. The filtrate was washed with H2O saturated aqueous sodium bicarbonate and brine. The organic layer was dried over Na2SO4, filtered and evaporated to give 95 mg of the named product as a yellow oil.
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49 μL
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Synthesis routes and methods II

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